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Compound of Interest

Compound Name: Hex-5-ynehydrazide

Cat. No.: B2558126 Get Quote

Hex-5-ynehydrazide: A Technical Guide for
Researchers
For Immediate Release

This technical guide provides an in-depth overview of Hex-5-ynehydrazide (CAS 4230-19-7), a

bifunctional chemical probe essential for advanced research in chemical biology, proteomics,

and drug development. This document outlines its commercial availability, key technical

specifications, and detailed protocols for its application in glycoprotein labeling and subsequent

analysis.

Commercial Availability and Key Suppliers
Hex-5-ynehydrazide is readily available from a range of specialized chemical suppliers.

Researchers can procure this reagent from established vendors, ensuring a reliable supply for

ongoing research projects. The table below summarizes the key suppliers and their product

specifications.
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Supplier Catalog Number Purity Additional Notes

Ambeed 4230-19-7 Not specified
Provides basic safety

and property data.

BIOZOL CBS-EAA23019 Not specified
Distributes products

from Biosynth.

BLD Pharmatech BD01090108 ≥95% -

MedchemExpress HY-W840196 Not specified

Describes the

compound as a

bifunctional linker.

Technical Data
A comprehensive summary of the key quantitative data for Hex-5-ynehydrazide is provided in

the table below. This information is critical for experimental planning, including reaction

stoichiometry and analytical characterization.

Property Value Source

CAS Number 4230-19-7
Ambeed, BIOZOL,

MedchemExpress

Molecular Formula C₆H₁₀N₂O Ambeed

Molecular Weight 126.16 g/mol Ambeed

SMILES C#CCCCC(=O)NN Ambeed

MDL Number MFCD30086466 Ambeed

Core Applications and Experimental Protocols
Hex-5-ynehydrazide is a versatile tool for the chemical labeling of biomolecules. Its

bifunctional nature, possessing a hydrazide group and a terminal alkyne, allows for a two-step

ligation strategy. The hydrazide moiety reacts with aldehydes or ketones to form a stable

hydrazone bond, while the alkyne group is available for subsequent copper(I)-catalyzed azide-

alkyne cycloaddition (CuAAC), a cornerstone of "click chemistry."
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A primary application for Hex-5-ynehydrazide is the selective labeling of glycoproteins. The

carbohydrate moieties of glycoproteins can be oxidized to generate aldehyde groups, which

then serve as reactive handles for conjugation with the hydrazide.

Experimental Protocol: Labeling of Glycoproteins with
Hex-5-ynehydrazide
This protocol details the steps for the chemical labeling of glycoproteins using Hex-5-
ynehydrazide, followed by a click chemistry reaction for the attachment of a reporter molecule

(e.g., a fluorophore or biotin).

Materials:

Glycoprotein sample (e.g., purified antibody, cell lysate)

Sodium meta-periodate (NaIO₄)

Hex-5-ynehydrazide (CAS 4230-19-7)

Aniline

Azide-functionalized reporter tag (e.g., Azide-PEG4-Biotin, Azide-Fluorophore)

Copper(II) sulfate (CuSO₄)

Sodium ascorbate

Tris(3-hydroxypropyltriazolylmethyl)amine (THPTA)

Reaction buffers (e.g., PBS, sodium acetate buffer)

Desalting columns

Procedure:

Step 1: Generation of Aldehyde Groups on Glycoproteins
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Prepare the glycoprotein solution in an appropriate buffer (e.g., 0.1 M sodium acetate, pH

5.5).

Add a freshly prepared solution of sodium meta-periodate to the glycoprotein solution to a

final concentration of 1-10 mM.

Incubate the reaction on ice for 15-30 minutes, protected from light.

Quench the reaction by adding glycerol to a final concentration of 10-20 mM and incubate on

ice for 5 minutes.

Remove excess periodate and quenching agent by passing the solution through a desalting

column equilibrated with the reaction buffer.

Step 2: Hydrazone Formation with Hex-5-ynehydrazide

To the oxidized glycoprotein solution, add Hex-5-ynehydrazide to a final concentration of 5-

10 mM.

Add aniline to a final concentration of 10 mM to catalyze the reaction.

Incubate the reaction for 2-4 hours at room temperature or overnight at 4°C.

Remove excess Hex-5-ynehydrazide and aniline using a desalting column.

Step 3: Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)

Prepare a stock solution of the azide-functionalized reporter tag in a suitable solvent (e.g.,

DMSO or water).

In a separate tube, premix CuSO₄ and THPTA in a 1:5 molar ratio in water.

Add the azide-functionalized reporter tag to the alkyne-labeled glycoprotein solution.

Add the premixed CuSO₄/THPTA solution to the reaction mixture.

Initiate the click reaction by adding a fresh solution of sodium ascorbate.
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Incubate the reaction for 1-2 hours at room temperature.

The labeled glycoprotein can now be purified and used in downstream applications.

Visualizing the Workflow: From Labeling to Analysis
The following diagrams illustrate the key chemical reactions and the overall experimental

workflow for the identification of glycoproteins using Hex-5-ynehydrazide.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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